Cas no 500188-25-0 (N-(4-Acetylamino-3-methyl-phenyl)-2-chloro-propionamide)

• Product Name: N-(4-Acetylamino-3-methyl-phenyl)-2-chloro-propionamide
• CAS No: 500188-25-0
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• CID: 3072706
• PubChem ID: 3135502
• Update Time: 2025-04-21

N-(4-Acetylamino-3-methyl-phenyl)-2-chloro-propionamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Acetylamino-3-methyl-phenyl)-2-chloro-propionamide
• AKOS024305336
• AKOS000577930
• N-(4-acetamido-3-methylphenyl)-2-chloropropanamide
• 500188-25-0

• MDL： MFCD02225617
• Inchi： 1S/C12H15ClN2O2/c1-7-6-10(15-12(17)8(2)13)4-5-11(7)14-9(3)16/h4-6,8H,1-3H3,(H,14,16)(H,15,17)
• InChI Key： KRKFRBLGCWXUFP-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC(=C(C)C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 254.0822054Da
• Monoisotopic Mass: 254.0822054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.2Ų